Cas no 76969-87-4 (methyl (2S)-4-bromo-2-(tert-butoxycarbonylamino)butanoate)

• Product Name: methyl (2S)-4-bromo-2-(tert-butoxycarbonylamino)butanoate
• CAS No: 76969-87-4
• MF: C₁₀H₁₈BrNO₄
• MW: 296.158222675323
• MDL: MFCD18207337
• CID: 536960
• PubChem ID: 10685328
• Update Time: 2025-04-19

methyl (2S)-4-bromo-2-(tert-butoxycarbonylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-2-[[(1,1-dimethylethoxy)carbonyl]amino]-,methyl ester, (2S)-
• (S)-methyl 4-bromo-2-(tert-butoxycarbonylamino)butanoate
• methyl (2S)-4-bromo-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• Methyl (S)-2-(Boc-amino)-4-bromobutyrate
• (S)-Methyl 4-bromo-2-(boc-amino)butanoate
• (S)-N-Boc-
• A-Bromo-Abu-OMe
• MBWPBNACYMMIKZ-ZETCQYMHSA-N
• (S)-2-(TERT-BUTOXYCARBONYLAMINO)-4-BROMOBUTYRIC ACID METHYL ESTER
• FCH4034863
• AB71893
• Methyl(S)-2-(Boc-amino)-4-bromobutyrate
• (S)-2-(Boc-amino)-4-bromobutyric acid methyl ester
• (s)-2-(N-boc-amino)-4-bromobutyric acid methyl ester
• (S)-4-bromo-2-tert-butoxycarbonylaminobutyric acid
• methyl (2S)-4-bromo-2-(tert-butoxycarbonylamino)butanoate
• (S)-4-bromo-2-tert-butoxycarbonylaminobutyric acid methyl ester
• C10H18BrNO4
• CS-0154520
• A865380
• methyl (2S)-4-bromo-2-{[(tert-butoxy)carbonyl]amino}butanoate
• BDA96987
• AKOS027256635
• (S)-4-bromo-2-tert-butoxycarbonylamino-butyric acid methyl ester
• 76969-87-4
• (2S)-4-Bromo-2-tert-butoxycarbonylamino-butyric acid methyl ester
• MFCD18207337
• AS-35975
• SCHEMBL2441956
• METHYL (2S)-4-BROMO-2-[(TERT-BUTOXYCARBONYL)AMINO]BUTANOATE
• DB-255157

• MDL： MFCD18207337
• Inchi： 1S/C10H18BrNO4/c1-10(2,3)16-9(14)12-7(5-6-11)8(13)15-4/h7H,5-6H2,1-4H3,(H,12,14)/t7-/m0/s1
• InChI Key： MBWPBNACYMMIKZ-ZETCQYMHSA-N
• SMILES： BrCC[C@@H](C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 295.04194
• Monoisotopic Mass: 295.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.599
• XLogP3: 2

Experimental Properties

• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.5 g/l) (25 º C),
• PSA: 64.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives